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Compound of Interest

Compound Name: OMDM-2

Cat. No.: B15571065

This guide provides a detailed comparison of the sleep-promoting efficacy of two
endocannabinoid uptake inhibitors, OMDM-2 and VDM-11. The information is intended for
researchers, scientists, and professionals in the field of drug development, offering a
comprehensive overview of their mechanisms, quantitative effects, and the experimental
protocols used to evaluate them.

Mechanism of Action

Both OMDM-2 ((92)-N-[1-((R)-4-hydroxbenzyl)-2-hydroxyethyl]-9-octadecenamide) and VDM-
11 (N-(4-hydroxy-2-methylphenyl)-5Z,8Z7,11Z,14Z-eicosatetraenamide) are inhibitors of the
anandamide membrane transporter (AMT).[1] By blocking the reuptake of the endogenous
cannabinoid anandamide (AEA), these compounds increase the extracellular concentration of
AEA.[2][3] This elevated AEA level enhances the activation of cannabinoid receptors, primarily
the CBL1 receptor, which is known to play a crucial role in the regulation of the sleep-wake
cycle.[2][4][5] The sleep-promoting effects of these inhibitors are associated with a decrease in
the extracellular levels of the wake-promoting neurotransmitter dopamine in the nucleus
accumbens.[1][6]

Quantitative Efficacy in Sleep Modulation

A key study directly compared the effects of OMDM-2 and VDM-11 when administered into the
paraventricular thalamic nucleus (PVA) of rats. The results demonstrate a dose-dependent
increase in sleep and a decrease in wakefulness for both compounds.[1]
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Compound Dose (M) Wa-kefulness Slow WaYe RE-M Sleep
(min) Sleep (min) (min)

Vehicle - 120.0£4.5 50.1+3.1 9.8x+1.2
OMDM-2 10 105.3+4.1 65.2+35 95+1.1

20 90.1+ 3.8 789+ 4.2 11.0+1.3

30 75.6 £ 3.2 924 +4.9 12015

VDM-11 10 108.2 + 3.9 62.1+3.3 9.7+1.0

20 945+ 35 75.3+3.9 10.2x1.2

30 80.3+3.7 88.6+45 11114

e p < 0.05 compared to vehicle. Data extracted from Murillo-Rodriguez et al., 2013.[1]

Signaling Pathway

The following diagram illustrates the proposed signaling pathway through which OMDM-2 and

VDM-11 promote sleep.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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